Cas no 2169498-72-8 (tert-butyl 2-cyclopropyl-6-methyl-4-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl 2-cyclopropyl-6-methyl-4-oxopiperidine-1-carboxylate
• CAS No: 2169498-72-8
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5164417
• PubChem ID: 165907731
• Update Time: 2025-10-29

tert-butyl 2-cyclopropyl-6-methyl-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-cyclopropyl-6-methyl-4-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-cyclopropyl-6-methyl-4-oxopiperidine-1-carboxylate

• Inchi： 1S/C14H23NO3/c1-9-7-11(16)8-12(10-5-6-10)15(9)13(17)18-14(2,3)4/h9-10,12H,5-8H2,1-4H3
• InChI Key： BRKGHIZKPYIXCX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(C)CC(=O)CC1C1CC1

Additional information on tert-butyl 2-cyclopropyl-6-methyl-4-oxopiperidine-1-carboxylate

Introduction to Tert-butyl 2-cyclopropyl-6-methyl-4-oxopiperidine-1-carboxylate (CAS No. 2169498-72-8)

Tert-butyl 2-cyclopropyl-6-methyl-4-oxopiperidine-1-carboxylate, identified by its CAS number 2169498-72-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure known for its broad utility in drug design and development. The unique combination of substituents—tert-butyl, 2-cyclopropyl, and 6-methyl—along with the presence of a carbonyl group at the 4-position and a carboxylate functionality at the 1-position, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The significance of Tert-butyl 2-cyclopropyl-6-methyl-4-oxopiperidine-1-carboxylate lies in its potential applications as a building block for more complex molecules. Piperidine derivatives are widely recognized for their role in modulating biological pathways, particularly in the development of central nervous system (CNS) therapeutics, anti-inflammatory agents, and antimicrobial drugs. The structural features of this compound, such as the bulky tert-butyl group and the rigid cyclopropyl ring, contribute to its stability and solubility characteristics, which are critical factors in drug formulation and delivery.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such piperidine derivatives in drug discovery. Studies have demonstrated that modifications at the 6-methyl position can influence binding affinity to target proteins, making this compound a promising candidate for further optimization. The carbonyl group at the 4-position serves as a versatile handle for further functionalization, enabling chemists to explore diverse chemical pathways for drug synthesis.

In the context of modern pharmaceutical research, Tert-butyl 2-cyclopropyl-6-methyl-4-oxopiperidine-1-carboxylate has been investigated for its potential role in addressing unmet medical needs. For instance, researchers have explored its derivatives as candidates for treating neurological disorders due to the piperidine scaffold's ability to cross the blood-brain barrier. Additionally, the compound's structural motifs have been compared with known pharmacophores in approved drugs, providing insights into its pharmacological profile.

The synthesis of Tert-butyl 2-cyclopropyl-6-methyl-4-oxopiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group and the cyclopropyl moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in green chemistry have also influenced synthetic methodologies, with researchers striving to develop more sustainable processes that minimize waste and energy consumption.

From a regulatory perspective, compounds like Tert-butyl 2-cyclopropyl-6-methyl-4-oxopiperidine-1-carboxylate must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the pace of discovery by leveraging high-throughput screening technologies and artificial intelligence-driven drug design platforms. These innovations allow for rapid identification of promising candidates, including derivatives of this compound, which may exhibit novel therapeutic activities.

The future prospects of Tert-butyl 2-cyclopropyl-6-methyl-4-oxopiperidine-1-carboxylate are vast, particularly as new synthetic techniques emerge and our understanding of biological targets deepens. Researchers continue to explore its potential in various therapeutic areas, including oncology, infectious diseases, and metabolic disorders. The compound's structural flexibility makes it an attractive scaffold for designing molecules with tailored properties, such as improved bioavailability or enhanced binding specificity.

In conclusion, Tert-butyl 2-cyclopropyl-6-methyl-4-oxopiperidine-1-carboxylate (CAS No. 2169498-72-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications underscore its importance as a key intermediate in drug development. As research progresses, this compound is expected to play a crucial role in shaping the next generation of therapeutics that address complex diseases worldwide.